Cas no 55040-36-3 (2,7-dibromo-Thieno[3,2-c]pyridin-4(5H)-one)

• Product Name: 2,7-dibromo-Thieno[3,2-c]pyridin-4(5H)-one
• CAS No: 55040-36-3
• MF: C₇H₃Br₂NOS
• MW: 308.977818727493
• CID: 2104814
• Update Time: 2023-11-19

2,7-dibromo-Thieno[3,2-c]pyridin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2,7-dibromo-Thieno[3,2-c]pyridin-4(5H)-one
• CID 129321319
• 2,7-dibromo-5H-thieno[3,2-c]pyridin-4-one
• Thieno[3,2-c]pyridin-4(5H)-one, 2,7-dibromo-

• Inchi： 1S/C7H3Br2NOS/c8-4-2-10-7(11)3-1-5(9)12-6(3)4/h1-2H,(H,10,11)
• InChI Key： PQYIPGHHKRBQAQ-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C2C=C(SC=21)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 256
• Topological Polar Surface Area: 57.3

Experimental Properties

• Density: 2.205±0.06 g/cm3(Predicted)
• Boiling Point: 486.3±45.0 °C(Predicted)
• pka: 10.41±0.40(Predicted)